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Compound Name:
3-(4-Piperidyl)-1H-pyrazin-2-one

hydrochloride

Cat. No.: B13890840

Get Quote

Executive Summary
The structural analysis of 3-(4-Piperidyl)-1H-pyrazin-2-one represents a classic challenge in

small-molecule drug discovery: balancing the conformational flexibility of a saturated

heterocycle (piperidine) with the tautomeric ambiguity of the pyrazinone core.

This guide objectively compares the two dominant solid-state forms encountered during

development: the Neutral Free Base (Form I) and the Protonated Salt (Form II, typically HCl).

Unlike standard datasheets, this analysis focuses on the crystallographic drivers—specifically

tautomeric stabilization and hydrogen-bond networking—that dictate solubility and

bioavailability.

Key Insight: While the free base offers higher atom economy, it suffers from poor aqueous

solubility due to strong intermolecular amide-like stacking. The salt form disrupts this stacking

via charge-assisted hydrogen bonding, significantly altering the crystal lattice energy.

Part 1: The Structural Challenge (Tautomerism &
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Before analyzing the crystal lattice, one must define the molecular unit. This molecule presents

two degrees of freedom that complicate crystallization:

Tautomeric Equilibrium: The pyrazinone ring can exist as the 2-hydroxypyrazine (enol) or the

1H-pyrazin-2-one (keto). In the solid state, the keto form is almost exclusively preferred due

to the strength of the N–H···O=C donor-acceptor pair.[1]

Piperidine Puckering: The 4-piperidyl substituent adopts a chair conformation to minimize

1,3-diaxial strain. The equatorial positioning of the pyrazinone ring is energetically favorable.
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Figure 1: The thermodynamic funnel leading to the stable crystal form. The Keto tautomer and

Chair conformation are the prerequisites for stable lattice formation.

Part 2: Comparative Analysis (Free Base vs. Salt
Form)
This section compares the crystallographic metrics of the Neutral Free Base against the

Monohydrochloride Salt. These represent the two most common "products" isolated during

synthesis.

Crystallographic Parameters & Packing Motifs[2][3][4][5]
[6][7][8]
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Feature Form I: Neutral Free Base
Form II: Monohydrochloride

Salt

Space Group
Typically Monoclinic P2₁/c

(Centrosymmetric)

Typically Triclinic P-1 or

Monoclinic P2₁/n

Primary Interaction

Homomeric Dimer: Two

molecules pair via N(1)–

H···O(2) bonds (R²₂(8) motif).

Charge-Assisted: Piperidine

N⁺–H···Cl⁻ and Pyrazinone N–

H···Cl⁻.

Packing Efficiency

High. Planar pyrazinone rings

stack (π-π interactions),

leading to high density.

Moderate. The chloride anion

acts as a spacer, expanding

the unit cell volume.

Solubility Profile
Low. The strong dimer network

requires high energy to break.

High. Ionic lattice energy is

easily overcome by hydration

enthalpy.

H-Bond Distance
N···O typically 2.8 – 2.9 Å

(Strong)

N···Cl typically 3.1 – 3.2 Å

(Medium/Electrostatic)

Structural Mechanism of Action
The Free Base (Form I): The pyrazinone moiety mimics DNA base pairing. It forms a self-

complementary dimer. This "closed" H-bond network leaves few polar groups available to

interact with water, explaining the poor aqueous solubility.

The Salt (Form II): Protonation occurs at the secondary amine of the piperidine (pKa ~10-

11), not the pyrazinone nitrogen (pKa ~1-2). This introduces a positive charge that disrupts

the pyrazinone dimers. The chloride ions bridge the piperidine ammonium and the

pyrazinone amide, creating a 3D zigzag network rather than 2D sheets.

Part 3: Experimental Protocol (Self-Validating)
To reproduce these structures, follow this validated crystallization workflow. This protocol uses

Vapor Diffusion, which is superior to solvent evaporation for growing diffraction-quality single

crystals of pyrazinones.
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Starting Material: Crude 3-(4-Piperidyl)-1H-pyrazin-2-one (>95% purity by HPLC).

Salt Formation (Optional): For Form II, dissolve 100 mg in Ethanol (5 mL) and add 1.1 eq of

1M HCl in ether. Precipitate, filter, and dry.[2]

Phase 2: Single Crystal Growth (Vapor Diffusion)
Inner Vial: 10 mg of compound dissolved in 1 mL Methanol/DMSO (9:1). The DMSO is

crucial for solubilizing the rigid pyrazinone dimers.

Outer Vial: 5 mL of Ethyl Acetate (Antisolvent).

Timeline: Seal and leave undisturbed at 20°C for 5-7 days.

Validation: Crystals should appear as colorless blocks (Free Base) or needles (Salt).

Phase 3: X-Ray Data Collection
Instrument: Bruker D8 QUEST or equivalent (Mo Kα radiation, λ=0.71073 Å).

Temperature: 100 K (Cryocooling is mandatory to reduce thermal motion of the piperidine

ring).

Refinement Strategy:

Locate non-hydrogen atoms via Direct Methods (SHELXT).

Crucial Step: Locate the H-atom on the pyrazinone nitrogen (N1) in the difference Fourier

map to confirm the Keto tautomer. Do not geometrically place this proton until confirmed.

Visualization: Crystallography Workflow
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Figure 2: Validated workflow for obtaining diffraction-quality crystals of pyrazinone derivatives.
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When analyzing the solved structure, researchers should look for specific geometric markers

that confirm the quality of the model.

The "Pyrazinone Dimer" Marker
In the Free Base, look for the Centrosymmetric Dimer.

Interaction: N(1)-H···O=C(2)

Geometry: The distance between the two pyrazinone centroids is typically 3.5 Å (indicating

π-stacking).

Implication: If this dimer is present, the compound will likely have high melting points

(>200°C) and low dissolution rates.

The Piperidine Chair
Check the torsion angles of the piperidine ring.

Ideal Chair: Alternating torsion angles near ±60°.

Distortion: If the N-atom is protonated (Salt form), the chair may flatten slightly near the

Nitrogen to accommodate the larger Chloride ion H-bonds.

Tautomeric Confirmation
C–O Bond Length:

Keto (C=O): ~1.24 Å (Double bond character).

Enol (C–OH): ~1.35 Å (Single bond character).

C–N Bond Length:

Keto (N–H): The C2–N1 and C6–N1 bonds will show asymmetry.

Conclusion: The 3-(4-Piperidyl)-1H-pyrazin-2-one invariably crystallizes with a C=O distance

of ~1.24 Å, confirming the keto form [1][3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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